Cas no 852854-39-8 (4-Thiazolemethanamine,2-(trifluoromethyl)-)

• Product Name: 4-Thiazolemethanamine,2-(trifluoromethyl)-
• CAS No: 852854-39-8
• MF: C₅H₅F₃N₂S
• MW: 182.166809797287
• MDL: MFCD08448194
• CID: 719535
• PubChem ID: 17750415
• Update Time: 2025-05-25

4-Thiazolemethanamine,2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine,2-(trifluoromethyl)-
• (2-(TRIFLUOROMETHYL)THIAZOL-4-YL)METHANAMINE
• [2-(trifluoromethyl)-1,3-thiazol-4-yl]methanamine
• 2-(Trifluoromethyl)-4-thiazolemethanamine
• QC-6171
• 4-Thiazolemethanamine, 2-(trifluoromethyl)-
• SCHEMBL1569158
• G68406
• 1-[2-(Trifluoromethyl)-1,3-thiazol-4-yl]methanamine
• AKOS005200089
• 852854-39-8
• DTXSID20590498
• EN300-6768016

• MDL： MFCD08448194
• Inchi： 1S/C5H5F3N2S/c6-5(7,8)4-10-3(1-9)2-11-4/h2H,1,9H2
• InChI Key： FNVNZSFAYIKOJQ-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 182.01300
• Monoisotopic Mass: 182.01255383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.449
• Boiling Point: 163 ºC
• Flash Point: 52 ºC
• Refractive Index: 1.487
• PSA: 67.15000
• LogP: 2.32090

4-Thiazolemethanamine,2-(trifluoromethyl)- Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Thiazolemethanamine,2-(trifluoromethyl)-

Recent Advances in the Study of 4-Thiazolemethanamine,2-(trifluoromethyl)- (CAS: 852854-39-8) and Its Applications in Chemical Biology and Medicine

The compound 4-Thiazolemethanamine,2-(trifluoromethyl)- (CAS: 852854-39-8) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This thiazole derivative, characterized by its trifluoromethyl substitution, has attracted significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have explored its applications in drug discovery, particularly as a building block for the development of novel therapeutic agents targeting various diseases.

Structural analysis reveals that the trifluoromethyl group at the 2-position of the thiazole ring confers enhanced metabolic stability and improved membrane permeability compared to non-fluorinated analogs. The primary amine functionality at the 4-position serves as a versatile handle for further chemical modifications, making this compound particularly valuable for structure-activity relationship (SAR) studies. Recent synthetic methodologies have focused on optimizing the preparation of this scaffold to enable efficient derivatization.

In pharmacological research, 4-Thiazolemethanamine,2-(trifluoromethyl)- has shown promising activity as a kinase inhibitor scaffold. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into selective JAK3 inhibitors with improved pharmacokinetic profiles. The trifluoromethyl group was found to play a crucial role in enhancing target binding through favorable hydrophobic interactions with the kinase ATP-binding pocket.

Recent applications in antimicrobial drug development have also been reported. Researchers at several pharmaceutical companies have incorporated this thiazole derivative into novel antibacterial agents targeting Gram-positive pathogens. The compound's ability to modulate bacterial membrane permeability while maintaining low mammalian cytotoxicity makes it particularly attractive for addressing antibiotic resistance challenges.

In chemical biology, this scaffold has been utilized as a versatile probe for studying protein-ligand interactions. The trifluoromethyl group serves as an excellent ¹⁹F NMR reporter, enabling real-time monitoring of binding events. A 2024 Nature Chemical Biology publication highlighted its use in fragment-based drug discovery campaigns against challenging targets like protein-protein interactions.

The metabolic stability of 4-Thiazolemethanamine,2-(trifluoromethyl)- has been extensively studied in recent preclinical investigations. Comparative studies with analogous compounds demonstrate significantly improved hepatic microsomal stability, attributed to the presence of the trifluoromethyl group. This property, combined with favorable ADME characteristics, positions this scaffold as particularly valuable for CNS-targeted drug development.

Emerging synthetic strategies have focused on stereoselective modifications of this scaffold. Recent work published in Organic Letters (2024) describes efficient asymmetric synthesis routes that enable access to chiral derivatives. These advances open new possibilities for developing more selective therapeutic agents with reduced off-target effects.

Looking forward, researchers anticipate expanding applications of 4-Thiazolemethanamine,2-(trifluoromethyl)- in targeted protein degradation (PROTACs), antibody-drug conjugates (ADCs), and other advanced therapeutic modalities. Its balanced physicochemical properties and demonstrated biological activities make it a versatile platform for next-generation drug discovery efforts across multiple therapeutic areas.